Cas no 936954-09-5 (7-Ethoxy-6-nitroquinazolin-4(3H)-one)

• Product Name: 7-Ethoxy-6-nitroquinazolin-4(3H)-one
• CAS No: 936954-09-5
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 4720545
• Update Time: 2025-05-20

7-Ethoxy-6-nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxy-6-nitroquinazolin-4(3H)-one
• 7-ethoxy-6-nitroquinazolin-4-ol
• AX8341833

• Inchi： 1S/C10H9N3O4/c1-2-17-9-4-7-6(3-8(9)13(15)16)10(14)12-5-11-7/h3-5H,2H2,1H3,(H,11,12,14)
• InChI Key： RKHZCGYIBIQASN-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC2=C(C(NC=N2)=O)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Ethoxy-6-nitroquinazolin-4(3H)-one

Professional Introduction to Compound with CAS No. 936954-09-5 and Product Name: 7-Ethoxy-6-nitroquinazolin-4(3H)-one

7-Ethoxy-6-nitroquinazolin-4(3H)-one (CAS No. 936954-09-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in the development of novel therapeutic agents. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities. Quinazoline scaffolds are particularly renowned for their role in medicinal chemistry, serving as precursors for numerous pharmacologically active molecules.

The structural motif of 7-Ethoxy-6-nitroquinazolin-4(3H)-one incorporates both ethoxy and nitro functional groups, which are strategically positioned to modulate its pharmacokinetic and pharmacodynamic properties. The presence of the nitro group at the 6-position introduces a region of high reactivity, enabling further chemical modifications that can enhance binding affinity to biological targets. In contrast, the ethoxy group at the 7-position contributes to steric hindrance and electronic effects that fine-tune the compound's interactions with enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of quinazoline derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications within the quinazoline core can significantly alter biological activity, making it a versatile scaffold for designing inhibitors and agonists. Specifically, 7-Ethoxy-6-nitroquinazolin-4(3H)-one has been explored for its potential in inhibiting kinases, which are pivotal enzymes in numerous signaling pathways associated with diseases such as cancer and inflammatory disorders.

The nitro group in 7-Ethoxy-6-nitroquinazolin-4(3H)-one serves as a key pharmacophore, facilitating interactions with hydrophobic pockets of target proteins. Additionally, the electron-withdrawing nature of the nitro group enhances the compound's ability to engage with positively charged residues in protein active sites. This feature has been exploited in the design of kinase inhibitors, where precise positioning of functional groups is critical for achieving high selectivity and potency.

Current research endeavors are focused on optimizing synthetic routes to 7-Ethoxy-6-nitroquinazolin-4(3H)-one, aiming to improve yield and purity while minimizing side reactions. Advances in catalytic methods have enabled more efficient transformations, allowing for scalable production of this compound for preclinical studies. Moreover, computational modeling techniques are being employed to predict binding affinities and optimize lead compounds, streamlining the drug discovery process.

The ethoxy group in 7-Ethoxy-6-nitroquinazolin-4(3H)-one plays a crucial role in modulating solubility and metabolic stability. By introducing an oxygen atom into the structure, this group enhances hydrophilicity, which can improve oral bioavailability and tissue distribution. Furthermore, the ethoxy moiety can participate in hydrogen bonding interactions with biological targets, contributing to enhanced binding affinity. These characteristics make 7-Ethoxy-6-nitroquinazolin-4(3H)-one an attractive candidate for further development into a therapeutic agent.

In vitro studies have revealed promising activities of 7-Ethoxy-6-nitroquinazolin-4(3H)-one against various kinases, including those overexpressed in cancer cells. For instance, research has shown its inhibitory effects on tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are key drivers of tumor growth and angiogenesis. These findings underscore the potential of quinazoline derivatives as anticancer agents.

Additionally, 7-Ethoxy-6-nitroquinazolin-4(3H)-one has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways mediated by kinases, this compound may offer therapeutic benefits beyond cancer treatment. Preclinical studies are ongoing to elucidate its mechanisms of action and assess its potential as an anti-inflammatory agent.

The synthesis of 7-Ethoxy-6-nitroquinazolin-4(3H)-one involves multi-step organic transformations that require careful optimization to ensure high regioselectivity and yield. Key steps include nitration of a precursor quinazoline derivative followed by ethylation at the 7-position. Recent improvements in synthetic methodologies have enabled more efficient access to this compound, reducing reliance on hazardous reagents and minimizing environmental impact.

Future directions in research on 7-Ethoxy-6-nitroquinazolin-4(3H)-one include exploring its potential as a prodrug or leading compound for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers aim to identify analogs with improved pharmacological profiles. These efforts hold promise for developing next-generation therapeutics based on quinazoline scaffolds.

In conclusion,7-Ethoxy-6-nitroquinazolin-4(3H)-one (CAS No. 936954-09-5) represents a valuable compound in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features enable interactions with key biological targets, making it an attractive candidate for further development into novel drugs targeting cancers and inflammatory diseases. Continued research efforts will likely uncover additional applications for this promising quinazoline derivative.